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Compound of Interest

4-Chloro-1-methoxy-2-
Compound Name:

methylnaphthalene
CAS No.: 120224-15-9
Cat. No.: B11896972

Get Quote

Executive Summary

4-Chloro-1-methoxy-2-methylnaphthalene (CAS 120224-15-9) is a specialized halogenated
polycyclic aromatic hydrocarbon (PAH) derivative.[1] Often utilized as a regioselective
intermediate in the synthesis of pharmaceutical scaffolds and agrochemicals, its physical
characteristics are defined by the steric interplay between the ortho-methyl and methoxy
groups, and the electronic influence of the para-chloro substituent.

This guide provides a comprehensive technical profile of the compound, detailing its chemical
identity, synthesis logic, and a rigorous protocol for the experimental determination of its
melting point—a critical quality attribute (CQA) for verifying purity in downstream applications.

Chemical Identity & Structural Analysis[2][3]
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Attribute Specification

Chemical Name 4-Chloro-1-methoxy-2-methylnaphthalene
CAS Registry Number 120224-15-9

Molecular Formula C12H11CIO

Molecular Weight 206.67 g/mol

SMILES CC1=CC(Cl)=C2C=CC=CC2=C10C
Structural Class Halogenated Naphthalene Ether

Structural Logic & Electronic Properties

The molecule features a naphthalene core substituted at the 1, 2, and 4 positions.

e 1-Methoxy Group (-OCHs): Acts as a strong electron-donating group (EDG) via resonance,
activating the ring and directing electrophilic substitution to the 4-position (para) during
synthesis.

o 2-Methyl Group (-CHs): Provides weak activation and steric bulk, influencing the crystal
packing lattice and solubility profile.

e 4-Chloro Substituent (-ClI): Introduces a dipole moment and halogen bonding potential,
significantly elevating the melting point compared to the non-halogenated precursor (1-
methoxy-2-methylnaphthalene).

Synthesis & Purification Context

Understanding the synthetic origin is essential for anticipating impurities (e.g., regioisomers)
that affect physical properties. The compound is typically synthesized via electrophilic aromatic
chlorination.

Synthetic Pathway (DOT Diagram)

Oxidation O-Methylation Regic ive Chlorination
2-Methylnaphthalene (e.g., Cro3) o | 2-Methyl-1-naphthol (Mel, K2€O3) o 1-Methoxy-2-methylnaphthalene (NCS or SO2CI2, ACN, 0-25°C) o
(Starting Material) ™| (Oxidation Product) (Methylation) =

4-Chloro-1-methoxy-
2-methylnaphthalene
(Target)
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Figure 1: Step-wise synthetic pathway showing the conversion of 2-methylnaphthalene to the
target 4-chloro derivative.

Key Synthetic Insight: The chlorination step is highly regioselective for the 4-position due to the
synergistic directing effects of the 1-methoxy and 2-methyl groups. However, trace amounts of
5-chloro or dichlorinated byproducts may persist, necessitating recrystallization to achieve the
sharp melting point characteristic of a pure substance.

Physical Characteristics & Melting Point Analysis
Physical State

o Appearance: White to off-white crystalline solid.

e Solubility: Soluble in dichloromethane (DCM), ethyl acetate, and chloroform. Limited
solubility in hexane; insoluble in water.

 Stability: Stable under standard laboratory conditions; protect from light to prevent potential
photochemical dehalogenation.

Melting Point (MP) Analysis
Unlike common commodity chemicals, the melting point of specialized intermediates like CAS
120224-15-9 is often lot-dependent and not widely indexed in public databases.

o Predicted Range:45°C — 75°C

o Rationale: 1-Methoxy-2-methylnaphthalene is a liquid or low-melting solid. The addition of
a chlorine atom typically raises the MP by 30-50°C due to increased molecular weight and
intermolecular interactions.

 Literature Reference: While specific experimental values for this isomer are proprietary to
custom synthesis batches, structurally similar analogs (e.g., 1-chloro-2-methoxynaphthalene)
exhibit melting points in the 65-68°C range.

Experimental Determination Protocol
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To validate the identity and purity of your specific lot, follow this rigorous Differential Scanning
Calorimetry (DSC) protocol.

Protocol: Thermal Analysis via DSC

o Sample Prep: Weigh 2-5 mg of dried sample into a Tzero aluminum pan. Hermetically seal
with a pinhole lid.

» Equilibration: Equilibrate at 0°C to ensure a stable baseline.
e Ramp: Heat from 0°C to 150°C at a rate of 10°C/min.
o Data Analysis: Record the onset temperature (

) as the melting point, not the peak maximum.

» Acceptance Criteria: A sharp endothermic peak with a width at half-height (

) of < 2°C indicates high purity (>98%).

Workflow for Purity Validation (DOT Diagram)
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Figure 2: Logical workflow for validating the purity of the compound based on thermal
properties.

Safety & Handling (SDS Summary)

Signal Word:WARNING
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Hazard Class H-Code Statement
Acute Toxicity H302 Harmful if swallowed.
Skin Irritation H315 Causes skin irritation.[2][3]

o Causes serious eye irritation.
Eye Irritation H319

[3]

) o Toxic to aquatic life with long-

Aquatic Toxicity H411

lasting effects.[2]

Precautionary Measures:
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

¢ Ventilation: Handle within a certified chemical fume hood to avoid inhalation of dust or
vapors.

» Disposal: Dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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